Cas no 1491642-55-7 (2-[(thian-3-yl)amino]propane-1,3-diol)

• Product Name: 2-[(thian-3-yl)amino]propane-1,3-diol
• CAS No: 1491642-55-7
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5180517
• PubChem ID: 65312497
• Update Time: 2026-03-05

2-[(thian-3-yl)amino]propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-((tetrahydro-2H-thiopyran-3-yl)amino)propane-1,3-diol
• 2-[(thian-3-yl)amino]propane-1,3-diol

• Inchi： 1S/C8H17NO2S/c10-4-8(5-11)9-7-2-1-3-12-6-7/h7-11H,1-6H2
• InChI Key： HPFRZOXFWLDEAF-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCCSC1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-[(thian-3-yl)amino]propane-1,3-diol

2-[(Thian-3-yl)amino]propane-1,3-diol: A Comprehensive Overview

The compound 2-[(Thian-3-yl)amino]propane-1,3-diol (CAS No. 1491642-55-7) is a unique organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its thian ring structure, which is a sulfur-containing heterocycle, and its diol functional groups, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, opening new avenues for its utilization in diverse industries.

Thian-containing compounds have been extensively studied due to their unique electronic properties and potential applications in drug design. The diol groups in 2-[(Thian-3-yl)amino]propane-1,3-diol provide hydrophilic characteristics, enhancing its solubility in polar solvents. This property makes it an ideal candidate for use in pharmaceutical formulations, where bioavailability is a critical factor. Researchers have explored the role of this compound in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-[(Thian-3-yl)amino]propane-1,3-diol involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent studies have focused on optimizing these steps to improve yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high purity levels. Such advancements highlight the importance of green chemistry principles in modern synthetic practices.

In terms of applications, 2-[(Thian-3-yl)amino]propane-1,3-diol has shown promise in the development of advanced materials. Its ability to form hydrogen bonds with other molecules makes it a valuable component in the creation of supramolecular assemblies. These assemblies have potential applications in sensing technologies and drug delivery systems. Additionally, the compound's thian ring structure contributes to its thermal stability, making it suitable for high-performance polymers.

Recent research has also explored the biological activity of 2-[(Thian-3-y l)amino]propane -1 , 3 - diol, particularly its anti-inflammatory and antioxidant properties. Studies conducted on cellular models have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, its antioxidant properties make it a candidate for use in cosmetic products aimed at combating oxidative stress.

The integration of thian-containing compounds into medicinal chemistry has been a focal point for many research groups. The development of analogs with enhanced bioactivity has been achieved through systematic modifications of the thian ring and the diol groups. For example, substituting different functional groups on the thian ring has been shown to significantly alter the compound's pharmacokinetic profile, offering new opportunities for drug design.

In conclusion, 2 - [( Thian - 3 - yl ) amino ] propane - 1 , 3 - diol ( CAS No . 1491642 - 55 - 7 ) is a multifaceted compound with a wide range of potential applications across various scientific domains . Its unique structure , combined with recent advancements in synthesis and application development , positions it as a key molecule for future innovations . As research continues to uncover new properties and uses , this compound is poised to play an increasingly important role in both academic and industrial settings .